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Compound of Interest

Compound Name: 1-Bromo-4-ethylbenzene

Cat. No.: B134493 Get Quote

An In-depth Guide to the Molecular Weight of 1-Bromo-4-ethylbenzene

For researchers, scientists, and professionals in drug development, a precise understanding of

a compound's physicochemical properties is fundamental. Among these, molecular weight

stands as a critical parameter, influencing everything from reaction stoichiometry to

pharmacokinetic profiles. This technical guide provides a detailed examination of the molecular

weight of 1-Bromo-4-ethylbenzene, an important intermediate in organic synthesis.

Compound Overview
1-Bromo-4-ethylbenzene (CAS No: 1585-07-5) is an aromatic organic compound.[1][2][3]

Structurally, it consists of a benzene ring substituted with a bromine atom and an ethyl group at

the para (1 and 4) positions. Its chemical formula is C₈H₉Br.[1][4][5][6] This compound, also

known by synonyms such as p-Bromoethylbenzene and 4-Ethylbromobenzene, serves as a

versatile building block in the synthesis of pharmaceuticals, agrochemicals, and specialty

polymers.[1][3][4]

Molecular Weight and Physicochemical Data
The molecular weight of a compound is the mass of one mole of that substance. It is a

cornerstone for quantitative analysis in a laboratory setting. The experimentally determined and

computationally verified molecular weight of 1-Bromo-4-ethylbenzene is consistently reported

in the range of 185.06 to 185.064 g/mol .[1][2][4][7][8][9]

The following table summarizes the key quantitative identifiers for 1-Bromo-4-ethylbenzene.
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Identifier Value Citations

Molecular Formula C₈H₉Br [1][4][5][6]

Molecular Weight 185.06 g/mol [2][3][4][8]

Alternate Reported Weights 185.061 g/mol , 185.064 g/mol [1][5][7][9]

CAS Number 1585-07-5 [1][2][3][5]

Experimental Protocol: Calculation of Molecular
Weight
The molecular weight of 1-Bromo-4-ethylbenzene is calculated by summing the atomic

weights of its constituent atoms as dictated by its molecular formula, C₈H₉Br.

Methodology:

The calculation is based on the standard atomic weights of Carbon (C), Hydrogen (H), and

Bromine (Br) as provided by the International Union of Pure and Applied Chemistry (IUPAC).

Identify the number of atoms for each element in the molecular formula:

Carbon (C): 8 atoms

Hydrogen (H): 9 atoms

Bromine (Br): 1 atom

Obtain the standard atomic weight for each element. For elements with natural isotopic

variation, a conventional value is often used for routine calculations.

Calculate the total mass for each element by multiplying the number of atoms by its atomic

weight.

Sum the total masses of all elements to determine the molecular weight of the compound.

The table below lists the conventional atomic weights used for this calculation.
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Element Symbol Count
Atomic Weight
( g/mol )

Total
Contribution (
g/mol )

Carbon C 8 12.011 96.088

Hydrogen H 9 1.008 9.072

Bromine Br 1 79.904 79.904

Total 185.064

Note: The use of slightly different standard atomic weight values can result in minor variations

in the final calculated molecular weight, as seen in the reported values. For instance, using

185.06 g/mol is also widely accepted.[2][3][4][8]

Logical Workflow for Molecular Weight
Determination
The following diagram illustrates the logical process of calculating the molecular weight from

the compound's formula and the atomic weights of its constituent elements.
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Constituent Elements & Atomic Weights
Molecular Formula

Calculation Steps

Carbon (C)
12.011 g/mol

8 * 12.011 = 96.088

Hydrogen (H)
1.008 g/mol

9 * 1.008 = 9.072

Bromine (Br)
79.904 g/mol

1 * 79.904 = 79.904

C₈H₉Br

8 Carbon atoms 9 Hydrogen atoms 1 Bromine atom

Summation

Molecular Weight
185.064 g/mol

Click to download full resolution via product page

Caption: Logical workflow for calculating the molecular weight of 1-Bromo-4-ethylbenzene.

Conclusion
The molecular weight of 1-Bromo-4-ethylbenzene is a fundamental constant, established at

approximately 185.06 g/mol . This value is derived from its molecular formula, C₈H₉Br, and the

standard atomic weights of its constituent elements. A precise understanding and correct

application of this value are essential for accurate and reproducible research in synthetic

chemistry and drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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